Methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate

• Molecular Formula: C12H17NO4
• Molecular Weight: 239.27 g/mol
• IUPAC Name: methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate
• InChI: InChI=1S/C12H17NO4/c1-15-10-5-4-8(6-11(10)16-2)9(7-13)12(14)17-3/h4-6,9H,7,13H2,1-3H3
• InChI Key: VZMZQIOEJUSLIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(CN)C(=O)OC)OC

Description

Methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate is a useful research compound. Its molecular formula is C12H17NO4 and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A MeOH solution (100 mL) containing methyl 3,4-dimethoxyphenylcyanoacetate (1.2 g, 5.1 mmol), TFA (1 mL), and 50 mg of 10% Pd/C was shaken on a Parr shaker for 20 hours under 30 psi of hydrogen. The reaction was filtered, concentrated, dissolved in H2O, and extracted 2× with Et2O. The pH was adjusted to ~10 and the mixture extracted 3× with EtOAc. The EtOAc fractions were dried over Na2SO4 and concentrated to yield 400 mg (32%) of the title compound.